Cas no 1805186-09-7 (2-Bromo-3-chloro-6-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-3-chloro-6-(trifluoromethyl)aniline
• CAS No: 1805186-09-7
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4706727
• Update Time: 2025-10-24

2-Bromo-3-chloro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrClF3N/c8-5-4(9)2-1-3(6(5)13)7(10,11)12/h1-2H,13H2
• InChI Key： MKNGUUFVWNHDDW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-3-chloro-6-(trifluoromethyl)aniline

Comprehensive Overview of 2-Bromo-3-chloro-6-(trifluoromethyl)aniline (CAS No. 1805186-09-7)

2-Bromo-3-chloro-6-(trifluoromethyl)aniline (CAS No. 1805186-09-7) is a halogenated aniline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo, chloro, and trifluoromethyl functional groups, is a versatile intermediate in organic synthesis. Its unique structure makes it valuable for developing novel compounds with potential biological activity. Researchers and industries are increasingly interested in this chemical due to its role in optimizing drug candidates and crop protection agents.

The growing demand for halogenated anilines in medicinal chemistry has placed 2-Bromo-3-chloro-6-(trifluoromethyl)aniline at the forefront of innovation. With the rise of precision agriculture and targeted drug design, this compound is being explored for its ability to enhance molecular interactions and improve efficacy. Its trifluoromethyl group, in particular, is a hotspot in modern chemistry due to its electron-withdrawing properties, which can influence the metabolic stability and bioavailability of derived products.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 2-Bromo-3-chloro-6-(trifluoromethyl)aniline. Green chemistry initiatives and catalytic processes are being developed to reduce environmental impact while maintaining high yields. This aligns with global trends toward eco-friendly manufacturing and reduced carbon footprints, making the compound a subject of interest for both academic and industrial researchers.

Another area of exploration is the structure-activity relationship (SAR) studies involving 2-Bromo-3-chloro-6-(trifluoromethyl)aniline. By modifying its core structure, scientists aim to discover new bioactive molecules with applications in disease treatment and pest control. The compound’s halogen atoms provide opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From a commercial perspective, 2-Bromo-3-chloro-6-(trifluoromethyl)aniline is gaining traction in the fine chemicals market. Suppliers and manufacturers are optimizing production scales to meet the rising demand from pharmaceutical and agrochemical sectors. Quality control and regulatory compliance are critical factors, ensuring that the compound meets industry standards for purity and safety.

In conclusion, 2-Bromo-3-chloro-6-(trifluoromethyl)aniline (CAS No. 1805186-09-7) is a pivotal compound in modern chemical research. Its multifaceted applications, combined with advancements in sustainable synthesis and molecular design, position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues, this compound is expected to unlock new possibilities in science and industry.